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Compound of Interest

5-Chloro-7-methoxythieno[3,2-
Compound Name:

Bjpyridine
CAS No.: 90690-91-8
Cat. No.: B2923551

Get Quote

Executive Summary

5-Chloro-7-methoxythieno[3,2-b]pyridine (CAS: 90690-91-8) is a specialized heterocyclic
building block primarily utilized in the synthesis of kinase inhibitors and other bioactive small
molecules.[1][2][3] As a halogenated thienopyridine, it presents specific handling challenges
related to its pharmacological potential and irritant properties. This guide moves beyond
generic safety advice, providing a risk-based framework for handling this compound in drug
discovery environments.

The core directive for handling this compound is Containment and Cross-Contamination
Control. Its role as a scaffold in potent pharmaceutical synthesis implies that while its
immediate acute toxicity is moderate (Category 4), its downstream derivatives may be highly
potent.

Chemical Identity & Physicochemical Profile[2][3][5]
[6][7]1[8][9][10][11]
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Understanding the physical state and solubility is the first step in designing a safe handling

protocol.
Property Specification Operational Implication
Use for accurate inventory
CAS Number 90690-91-8 _ _
tracking and waste labeling.
Molecular Formula CsHeCINO S
Molecular Weight 199.66 g/mol
Solid (White to off-white Dust generation is a primary
Appearance
powder) exposure vector.[4]
N DMSO, Methanol, DCM; Low Use organic solvent-resistant
Solubility ) o )
in Water gloves (Nitrile/Laminate).
N Stable under ambient
o Electrophilic at C-5 (Cl B ]
Reactivity ) conditions; avoid strong
displacement) o
oxidizers.
Protects methoxy group from
Storage 2-8°C, Inert Atmosphere, Dark  potential oxidative

degradation.

Hazard Identification & Toxicology (GHS)

This compound is classified under GHS as Warning.[3][4] The primary risks are mucosal

irritation and acute oral toxicity.

GHS Classification

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4][5]

o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][4]

e Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[3][4]

e STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[3][4]
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Toxicological Context[3][6][9]

» Structural Alert: The thieno[3,2-b]pyridine core is bioisosteric with quinoline. While specific
LD50 data is often proprietary for this intermediate, the "Harmful" designation suggests an
LD50 between 300—2000 mg/kg (rat, oral).

o Sensitization: No specific data indicates sensitization, but as a reactive intermediate capable
of protein binding (via the chloro-group), it should be treated as a potential sensitizer.

Risk Management & Engineering Controls

Effective safety relies on the Hierarchy of Controls. For 5-Chloro-7-methoxythieno[3,2-
b]pyridine, reliance on PPE alone is insufficient due to the risk of respiratory irritation.

Engineering Controls

o Primary Containment: All weighing and open-vessel manipulations must occur within a
Chemical Fume Hood certified to operate at a face velocity of 0.3—-0.5 m/s.

» Static Control: Use anti-static weighing boats and ionizing bars if the powder is static-prone,
preventing dispersal.

e Vessel Venting: Reactions involving heating (e.g., Suzuki couplings) must be vented to a
scrubber or hood exhaust to capture potential acid byproducts (HCI) if the chlorine is
displaced.

Personal Protective Equipment (PPE)

e Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a half-
mask respirator with P100/OV cartridges.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for solid handling. Double-
gloving is required when dissolved in penetrating solvents like DMSO or DCM.

e Ocular: Chemical splash goggles. Safety glasses are insufficient if the powder is fine and
prone to aerosolization.

Operational Protocols

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2923551/docs?utm_src=pdf-body#5-chloro-7-methoxythieno-3-2-b-pyridine-technical-safety-handling-guide
https://www.benchchem.com/product/b2923551/docs?utm_src=pdf-body#5-chloro-7-methoxythieno-3-2-b-pyridine-technical-safety-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2923551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receipt and Storage Lifecycle

To maintain chemical integrity and safety, follow this decision matrix upon receipt.

Apply Internal Barcode Storage: 2-8°C
}' & Date Protect from Light R B (aneniiely St
Receipt of Shipment Inspect Seal & SDS Damaged
\>

Click to download full resolution via product page

Figure 1: Receipt and storage workflow ensuring chain of custody and stability.

Safe Solubilization Protocol

Objective: Prepare a stock solution while minimizing exposure.

Preparation: Place the vial and solvent (e.g., DMSO) in the fume hood.

Weighing: Tare a vial. Transfer solid using a micro-spatula. Do not pour from the source
bottle.

Dissolution: Add solvent. Cap the vial immediately. Vortex inside the hood.

Labeling: Mark the vial with "Toxic," concentration, solvent, and date.

Reaction Safety (Synthesis Context)

This compound is often used in Nucleophilic Aromatic Substitution (SnAr) or Palladium-
Catalyzed Cross-Couplings.

o Hazard: These reactions often require bases (Cs2COs, NaOtBu) and heat.

o Control: Ensure the reaction vessel is equipped with a reflux condenser and inert gas line
(Nitrogen/Argon). The 5-Chloro position is reactive; ensure no moisture enters the system to
prevent hydrolysis to the pyridone analog.
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Emergency Response
Spill Response Decision Matrix

In the event of a spill, immediate classification determines the response.[3]

Spill Detected

Assess Volume & State

o

Minor Solid (<1g)

Major Solid (>19) Solution Spill

Wet Wipe Method Evacuate Area Absorb with Vermiculite

(Avoid Dust) Call EHS Solvent-Resistant Gloves

Click to download full resolution via product page

Figure 2: Decision logic for spill remediation.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.

o Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Lift eyelids to ensure flushing.

o Skin Contact: Wash with soap and water.[7][6] Remove contaminated clothing.[3][8][6] Do
not use solvents (ethanol/acetone) to wash skin, as this may increase absorption.

 Ingestion: Rinse mouth. Do not induce vomiting. Call a Poison Center immediately.[3]

Waste Disposal
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Disposal must comply with local environmental regulations (RCRA in the US, EC directives in
Europe).

o Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in a
Hazardous Solid Waste drum.

e Liquid Waste: Solutions containing this compound must be segregated into Halogenated
Organic Waste streams due to the chlorine atom.

o Container: Triple rinse empty containers with a suitable solvent before disposal or glass
recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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